Cas no 400082-36-2 (2-(4-chlorobenzoyl)-3-[({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)methyl]-1-benzofuran)

• Product Name: 2-(4-chlorobenzoyl)-3-[({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)methyl]-1-benzofuran
• CAS No: 400082-36-2
• MF: C₂₄H₁₆ClF₃O₂S
• MW: 460.895854949951
• CID: 5224462
• Update Time: 2026-03-07

2-(4-chlorobenzoyl)-3-[({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)methyl]-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorobenzoyl)-3-[({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)methyl]-1-benzofuran
• Methanone, (4-chlorophenyl)[3-[[[[3-(trifluoromethyl)phenyl]methyl]thio]methyl]-2-benzofuranyl]-

• Inchi： 1S/C24H16ClF3O2S/c25-18-10-8-16(9-11-18)22(29)23-20(19-6-1-2-7-21(19)30-23)14-31-13-15-4-3-5-17(12-15)24(26,27)28/h1-12H,13-14H2
• InChI Key： IVOBSGGVPLVPCZ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)(C1=C(CSCC2=CC=CC(C(F)(F)F)=C2)C2=CC=CC=C2O1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(4-chlorobenzoyl)-3-[({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)methyl]-1-benzofuran

Comprehensive Overview of 2-(4-chlorobenzoyl)-3-[({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)methyl]-1-benzofuran (CAS No. 400082-36-2)

2-(4-chlorobenzoyl)-3-[({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)methyl]-1-benzofuran (CAS No. 400082-36-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzofuran derivative exhibits unique structural features, including a chlorobenzoyl group and a trifluoromethylphenyl moiety, which contribute to its potential applications in drug discovery and material science. The compound's molecular formula is C₂₄H₁₆ClF₃O₂S, with a molecular weight of 460.89 g/mol.

The synthetic pathway for 2-(4-chlorobenzoyl)-3-[({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)methyl]-1-benzofuran typically involves multi-step organic reactions, including condensation and substitution processes. Researchers have explored its potential as a key intermediate in the development of novel therapeutic agents, particularly in areas such as anti-inflammatory and antimicrobial applications. The presence of the trifluoromethyl group enhances the compound's metabolic stability, making it a valuable scaffold in medicinal chemistry.

In recent years, the demand for fluorinated organic compounds like 2-(4-chlorobenzoyl)-3-[({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)methyl]-1-benzofuran has increased significantly due to their unique physicochemical properties. The trifluoromethyl group is particularly noteworthy, as it often improves a compound's lipophilicity and bioavailability, which are critical factors in drug design. This has led to growing interest in the compound from pharmaceutical companies exploring new small molecule therapeutics.

The compound's potential applications extend beyond pharmaceuticals. In material science, 2-(4-chlorobenzoyl)-3-[({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)methyl]-1-benzofuran has been investigated for its possible use in organic electronic materials. The benzofuran core combined with electron-withdrawing groups may contribute to interesting electronic properties, making it a candidate for organic semiconductors or photovoltaic materials. This aligns with current industry trends toward sustainable and efficient energy solutions.

Quality control and characterization of 2-(4-chlorobenzoyl)-3-[({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)methyl]-1-benzofuran typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to ensure purity and verify structural integrity. The compound generally appears as a white to off-white crystalline powder with specific melting point characteristics that serve as important quality indicators.

Storage and handling recommendations for CAS 400082-36-2 follow standard laboratory protocols for organic compounds. It should be kept in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as hazardous under standard regulations, proper laboratory practices should always be observed when working with this chemical substance.

The market outlook for 2-(4-chlorobenzoyl)-3-[({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)methyl]-1-benzofuran appears promising, particularly in the context of increasing research into fluorinated pharmaceuticals. Industry analysts note growing demand for such specialized intermediates, driven by expanding drug discovery programs and the continuous search for compounds with improved pharmacological profiles. The compound's unique structural features position it well for potential applications in addressing current medical challenges.

Recent scientific literature has explored various derivatives of benzofuran compounds, with particular interest in their biological activities. While specific clinical applications of 2-(4-chlorobenzoyl)-3-[({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)methyl]-1-benzofuran are still under investigation, preliminary studies suggest potential in modulating specific biological pathways. Researchers are particularly interested in how the sulfanyl methyl linker might influence molecular interactions with biological targets.

From a regulatory perspective, CAS 400082-36-2 is not currently listed under restricted substance inventories in major markets. However, researchers and manufacturers should stay informed about evolving chemical regulations, especially concerning fluorinated compounds and their environmental impact. The compound's environmental fate and biodegradation profile represent important areas for ongoing study as part of responsible chemical development practices.

Future research directions for 2-(4-chlorobenzoyl)-3-[({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)methyl]-1-benzofuran may include more detailed structure-activity relationship studies, exploration of novel synthetic routes, and investigation of potential applications in emerging fields such as bioconjugation chemistry or targeted drug delivery systems. The compound's modular structure offers opportunities for further chemical modifications to optimize desired properties for specific applications.

In conclusion, 2-(4-chlorobenzoyl)-3-[({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)methyl]-1-benzofuran (CAS No. 400082-36-2) represents an interesting and versatile chemical entity with potential across multiple scientific disciplines. Its unique combination of structural features continues to attract research interest, particularly in the context of developing new therapeutic agents and functional materials. As scientific understanding of this compound grows, so too may its practical applications in addressing contemporary challenges in health and technology.